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Compound of Interest

Compound Name: 5-Bromo-2-iodo-M-xylene

Cat. No.: B1273149 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the handling and disposal of

5-Bromo-2-iodo-M-xylene, ensuring compliance and minimizing risk.

Immediate Safety and Handling Protocols
Before beginning any procedure involving 5-Bromo-2-iodo-M-xylene, it is imperative to

consult the substance's Safety Data Sheet (SDS) and be fully aware of its potential hazards.

This compound is classified as a skin and eye irritant and may cause respiratory irritation.[1][2]

[3] Adherence to proper personal protective equipment (PPE) protocols is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[3]

Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, particularly if

there is a risk of generating vapors or aerosols.

Protective Clothing: A lab coat or other suitable protective clothing to prevent skin contact.

All handling of 5-Bromo-2-iodo-M-xylene should be conducted in a well-ventilated area,

preferably within a chemical fume hood.
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Step-by-Step Disposal Procedure
The disposal of 5-Bromo-2-iodo-M-xylene must be carried out in accordance with all

applicable federal, state, and local regulations. The following is a general procedural guide;

however, always consult with your institution's Environmental Health and Safety (EHS) office

for specific protocols.[4]

Waste Identification and Segregation:

Determine if the 5-Bromo-2-iodo-M-xylene waste is classified as hazardous. This

determination should be based on its characteristics and any relevant regulations.[4]

Segregate the waste from other chemical streams to prevent inadvertent reactions.

Halogenated organic compounds should typically be collected in a designated, separate

waste container.

Containerization:

Use a compatible, properly labeled waste container. The container should be in good

condition, with a secure, tight-fitting lid.

The label should clearly identify the contents as "Hazardous Waste," list "5-Bromo-2-
iodo-M-xylene," and include any other components of the waste stream. The

accumulation start date should also be clearly marked.

Storage:

Store the sealed waste container in a designated satellite accumulation area or central

hazardous waste storage facility.

Ensure the storage area is well-ventilated and away from sources of ignition, as the

compound may be combustible.[1]

Disposal Request:

Once the container is full or the accumulation time limit is approaching, arrange for pickup

and disposal through your institution's EHS office or a licensed hazardous waste

contractor.
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Do not dispose of 5-Bromo-2-iodo-M-xylene down the drain or in regular trash.[4]

Accidental Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Evacuate and Ventilate: Immediately clear the area of all non-essential personnel and

ensure adequate ventilation.[4]

Control Ignition Sources: Remove any potential sources of ignition from the vicinity.[4]

Containment and Cleanup:

For liquid spills, absorb the material with an inert, non-combustible absorbent, such as

vermiculite, sand, or a universal binder.[4]

Carefully collect the absorbed material and any contaminated items (e.g., gloves, paper

towels) using spark-proof tools.

Package for Disposal: Place all contaminated materials into a labeled, sealed container for

hazardous waste disposal.[4]

Decontamination: Thoroughly clean the spill area with an appropriate solvent or detergent.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Bromo-2-iodo-M-xylene is

provided below.
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Property Value

Molecular Formula C₈H₈BrI

Molecular Weight 310.96 g/mol

CAS Number 206559-43-5

Appearance Not specified (Likely a liquid or solid)

Boiling Point Not specified

Melting Point Not specified

Density Not specified

Note: Specific physical properties for 5-Bromo-2-iodo-M-xylene are not readily available in the

provided search results. The table reflects the available data.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 5-Bromo-2-iodo-M-xylene.
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Start: 5-Bromo-2-iodo-M-xylene Waste Generated

Consult SDS and Institutional EHS Guidelines

Identify Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Halogenated Compound

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

Segregate as Halogenated Organic Waste

Place in a Labeled, Compatible,
Sealed Waste Container

Label Includes:
- 'Hazardous Waste'

- Chemical Name
- Accumulation Start Date

Store in Designated Satellite
Accumulation Area

Arrange for Disposal via EHS or
Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 5-Bromo-2-iodo-M-xylene.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 5-Bromo-2-iodo-M-xylene, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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